(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2,4-dimethoxybenzoate
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Description
Scientific Research Applications
Synthesis of New Chemical Classes
Triazine derivatives have been synthesized and investigated for their unique chemical properties. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduced a new class of pseudopeptidic triazines, illustrating the chemical versatility of triazine-based compounds in creating novel molecular structures with potential applications in material science and biochemistry (Sañudo et al., 2006).
Antimicrobial Activities
Some triazine derivatives have been evaluated for their antimicrobial properties. For example, novel 1,2,4-triazole derivatives have demonstrated good to moderate activities against various microorganisms, highlighting the potential of triazine compounds in developing new antimicrobial agents (Bektaş et al., 2007).
Photocatalytic Applications
Triazine-based compounds have been incorporated into microporous metal-organic frameworks (MOFs) with demonstrated photocatalytic activities. These activities include the degradation of pollutants under UV or visible light, suggesting their applicability in environmental remediation and the development of new photocatalytic materials (Wei et al., 2015).
Novel Coordination Polymers and Anticancer Activity
Research on heterometal-organic frameworks involving triazine derivatives has led to the synthesis of compounds with significant in vitro anticancer activity against human osteogenic sarcoma cells. This indicates the potential therapeutic applications of triazine-based coordination polymers in cancer treatment (Cui & Guo, 2018).
Properties
IUPAC Name |
(4-oxo-1,2,3-benzotriazin-3-yl)methyl 2,4-dimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O5/c1-23-11-7-8-13(15(9-11)24-2)17(22)25-10-20-16(21)12-5-3-4-6-14(12)18-19-20/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNXMWBOFEDJDBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)OCN2C(=O)C3=CC=CC=C3N=N2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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